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For Researchers, Scientists, and Drug Development Professionals

Abstract
Damascenine, a naturally occurring alkaloid primarily isolated from the seeds of Nigella

damascena, has garnered interest for its potential pharmacological activities. This technical

guide provides a comprehensive overview of the chemical structure, physicochemical

properties, and known biological activities of damascenine. Detailed experimental protocols for

its isolation are presented, along with a summary of its anti-inflammatory effects and the

associated signaling pathway. This document is intended to serve as a valuable resource for

researchers and professionals in the fields of medicinal chemistry, pharmacology, and drug

development.

Chemical Identity and Structure
Damascenine is chemically known as methyl 3-methoxy-2-(methylamino)benzoate. Its

structure consists of a substituted benzene ring with methoxy, methylamino, and methyl ester

functional groups.

Table 1: Chemical Identifiers of Damascenine
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Identifier Value

IUPAC Name methyl 3-methoxy-2-(methylamino)benzoate[1]

CAS Number 483-64-7[1]

Molecular Formula C₁₀H₁₃NO₃[1]

Molecular Weight 195.22 g/mol [1]

SMILES CNC1=C(C=CC=C1OC)C(=O)OC[1]

InChI
InChI=1S/C10H13NO3/c1-11-9-7(10(12)14-3)5-

4-6-8(9)13-2/h4-6,11H,1-3H3[1]

Physicochemical Properties
Damascenine is a crystalline solid with a characteristic nutmeg-like odor. It is sparingly soluble

in water but shows good solubility in various organic solvents.

Table 2: Physicochemical Properties of Damascenine

Property Value Reference

Melting Point 27-29 °C [2]

Boiling Point
270 °C (with slight

decomposition)
[2]

Solubility

Practically insoluble in water;

Freely soluble in alcohol, ether,

chloroform, petroleum ether,

and oils.

[2]

pKa Data not available

Spectroscopic Data
Detailed spectroscopic characterization of damascenine has been reported, confirming its

structure. However, specific peak assignments and detailed fragmentation patterns are not
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readily available in the public domain.

Table 3: Summary of Spectroscopic Data for Damascenine

Technique Data

¹H NMR
Detailed chemical shifts and coupling constants

are not available.

¹³C NMR Detailed chemical shifts are not available.

Infrared (IR) Specific absorption peaks are not available.

UV-Vis
Maximum absorption wavelengths are not

available.

Mass Spectrometry (MS)

Molecular ion peak [M]⁺ at m/z 195. Key

fragment ions reported at m/z 180 ([M-CH₃]⁺),

164 ([M-OCH₃]⁺), and 150 ([M-COOCH₃]⁺).

Biological and Pharmacological Properties
Damascenine has been investigated for its anti-inflammatory and potential anticancer

properties.

Anti-inflammatory Activity
Recent studies have demonstrated that damascenine exhibits significant anti-inflammatory

effects. In a key study, damascenine was shown to modulate the inflammatory response in

lipopolysaccharide (LPS)-stimulated human neutrophils. Specifically, it was found to:

Inhibit the release of the pro-inflammatory cytokines Interleukin-1β (IL-1β), Interleukin-8 (IL-

8), and Tumor Necrosis Factor-α (TNF-α).[1]

Decrease the production of Matrix Metallopeptidase 9 (MMP-9), an enzyme involved in

tissue degradation during inflammation.[1]

Table 4: Summary of a Known Biological Activity of Damascenine
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Activity Model System
Observed
Effect

Quantitative
Data
(IC₅₀/EC₅₀)

Reference

Anti-

inflammatory

LPS-stimulated

human

neutrophils

Inhibition of IL-

1β, IL-8, and

TNF-α release;

Decreased

MMP-9

production.

Data not

available
[1]

Anticancer Activity
The anticancer potential of damascenine is not well-characterized. While some studies have

explored the cytotoxic effects of extracts from Nigella species, specific data on the anticancer

activity of isolated damascenine, including IC₅₀ values against various cancer cell lines, are

not currently available.

Signaling Pathway
The anti-inflammatory effects of damascenine are mediated through the downregulation of key

inflammatory signaling pathways. The inhibition of pro-inflammatory cytokine and MMP-9

production in LPS-stimulated neutrophils suggests an interference with the NF-κB signaling

cascade, a central regulator of inflammation.
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IKK Complex
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Figure 1: Proposed anti-inflammatory signaling pathway of Damascenine.
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Experimental Protocols
Isolation of Damascenine from Nigella damascena
Seeds
The following protocol details the isolation of damascenine from the essential oil of Nigella

damascena seeds using High-Performance Countercurrent Chromatography (HPCCC).[1]

Workflow:

Nigella damascena Seeds

Hydrodistillation

Essential Oil

HPCCC Separation
(Petroleum ether:Acetonitrile:Acetone

2:1.5:0.5 v/v/v, reversed phase)

Fraction Collection

Purity Analysis (e.g., HPLC, GC-MS)

Pure Damascenine (>99%)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1214179?utm_src=pdf-body
https://www.benchchem.com/product/b1214179?utm_src=pdf-body
https://www.benchchem.com/pdf/The_Structural_Elucidation_of_Damascenone_A_Spectroscopic_Journey.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Figure 2: Workflow for the isolation of Damascenine.

Detailed Methodology:

Essential Oil Extraction: The essential oil is obtained from the seeds of Nigella damascena

through hydrodistillation.

HPCCC System Preparation: A two-phase solvent system consisting of petroleum ether,

acetonitrile, and acetone in a ratio of 2:1.5:0.5 (v/v/v) is prepared and thoroughly

equilibrated.

Stationary and Mobile Phases: For reversed-phase mode, the upper organic phase is used

as the stationary phase, and the lower aqueous phase is used as the mobile phase.

Sample Preparation: The essential oil is dissolved in a mixture of the stationary and mobile

phases.

Chromatographic Separation: The sample solution is injected into the HPCCC system. The

separation is performed in reversed-phase mode.

Fraction Collection and Analysis: Eluted fractions are collected and analyzed by an

appropriate method (e.g., HPLC, GC-MS) to identify and quantify damascenine.

Purification: Fractions containing damascenine of high purity are pooled and the solvent is

evaporated to yield the purified compound.

Synthesis of Damascenine
While early syntheses of damascenine have been reported, a detailed, modern, and high-yield

experimental protocol is not readily available in the public literature. A common synthetic

approach involves the methylation of 3-methoxy-2-aminobenzoic acid followed by esterification.

Conclusion
Damascenine is a natural alkaloid with demonstrated anti-inflammatory properties, making it a

compound of interest for further pharmacological investigation. This technical guide has
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summarized the current knowledge on its chemical structure, properties, and biological

activities. While foundational data is available, further research is required to fully elucidate its

spectroscopic characteristics, quantitative biological potency, and to develop efficient synthetic

routes. The information provided herein serves as a solid starting point for researchers and

professionals aiming to explore the therapeutic potential of damascenine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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